
Technical Guide: Physical Properties of 3-
Methyldihydro-2H-pyran-4(3H)-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Methyldihydro-2H-pyran-4(3H)-

one

Cat. No.: B174769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Methyldihydro-2H-pyran-4(3H)-one, a heterocyclic ketone of interest in synthetic organic

chemistry. The information is presented to support research, development, and quality control

activities.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, application, and

integration into synthetic pathways. The table below summarizes the available quantitative data

for 3-Methyldihydro-2H-pyran-4(3H)-one.
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Property Value Reference

CAS Number 119124-53-7 [1][2]

Molecular Formula C₆H₁₀O₂ [1][2]

Molecular Weight 114.14 g/mol [1][2]

Boiling Point 175 °C [3]

Density 1.001 g/cm³ [1][3]

Flash Point 64 °C [3]

Appearance Colorless to light yellow liquid [3]

Storage Temperature 2-8°C [3]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail the standard experimental methodologies for measuring the key

physical properties of a liquid organic compound like 3-Methyldihydro-2H-pyran-4(3H)-one.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small sample of

an organic liquid is the capillary method.

Apparatus:

Thiele tube or a similar heating bath (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end
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Heat source (e.g., Bunsen burner or hot plate)

Procedure:

A small amount of the liquid sample is placed into the fusion tube.

The capillary tube is placed into the fusion tube with its open end submerged in the liquid.

The fusion tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube or heating block.

The apparatus is heated gently and slowly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat source is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[4][5][6]

Determination of Density
The density of a liquid is its mass per unit volume. It is a characteristic property that can be

used to identify a substance and assess its purity.

Apparatus:

Volumetric flask (e.g., 10 mL or 25 mL)

Analytical balance

Pipette

Procedure:

An empty, clean, and dry volumetric flask is weighed accurately on an analytical balance.
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The liquid sample is carefully added to the volumetric flask up to the calibration mark using a

pipette.

The filled volumetric flask is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty flask from the

mass of the filled flask.

The density is calculated by dividing the mass of the liquid by the volume of the flask.[7][8][9]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The principle of "like dissolves like" is a useful guideline.

Apparatus:

Test tubes

Graduated cylinder or pipette

Spatula

Vortex mixer (optional)

Procedure:

A small, measured amount of the solute (e.g., 10 mg) is placed in a test tube.

A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

The mixture is agitated vigorously for a set period (e.g., 60 seconds) by shaking or using a

vortex mixer.

The mixture is then observed to determine if the solute has completely dissolved. If the

solute is a liquid, the miscibility is observed.

If the substance dissolves, it is recorded as soluble in that solvent. If it does not dissolve, it is

recorded as insoluble. This process can be repeated with a range of polar and non-polar
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solvents to create a solubility profile.[10][11][12][13][14]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a novel or uncharacterized organic compound.
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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